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Compound of Interest

Compound Name: 1-Ethoxy-3-fluorobenzene

Cat. No.: B1330356 Get Quote

An In-depth Technical Guide to 1-Ethoxy-3-fluorobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1-Ethoxy-3-fluorobenzene (CAS

Number: 458-03-7), a key intermediate in the synthesis of pharmaceuticals and advanced

materials. Its unique molecular structure, featuring both an ethoxy group and a fluorine atom,

makes it a valuable building block in medicinal chemistry for enhancing biological activity and

metabolic stability.[1]

Core Properties and Identification
1-Ethoxy-3-fluorobenzene, also known as 3-fluorophenetole, is an aromatic ether. The

presence of the fluorine atom significantly influences the molecule's electronic properties,

which can be leveraged in the design of novel compounds.[1]

Table 1: Chemical and Physical Properties of 1-Ethoxy-3-fluorobenzene
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Property Value Unit Source

Identifiers

CAS Number 458-03-7 - [1]

Molecular Formula C₈H₉FO - [1]

Molecular Weight 140.16 g/mol [1]

InChI Key
UWWCZZMOTBWUA

B-UHFFFAOYSA-N
- [2]

Physical Properties

Normal Boiling Point 435.79 K [2]

Enthalpy of

Vaporization (ΔvapH°)
37.93 kJ/mol [2]

Enthalpy of Fusion

(ΔfusH°)
14.40 kJ/mol [2]

McGowan's

Characteristic Volume

(McVol)

107.460 ml/mol [2]

Thermochemical

Properties

Standard Liquid

Enthalpy of

Combustion

(ΔcH°liquid)

-4269.40 kJ/mol [2]

Enthalpy of Formation

at Standard

Conditions (ΔfH°gas)

-311.72 kJ/mol [2]

Standard Gibbs Free

Energy of Formation

(ΔfG°)

-180.55 kJ/mol [2]
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Pharmacokinetic-

related Properties

Octanol/Water

Partition Coefficient

(logPoct/wat)

2.224 - [2]

Water Solubility

(log10WS)
-2.34 mol/l [2]

Synthesis of 1-Ethoxy-3-fluorobenzene
The primary method for synthesizing 1-Ethoxy-3-fluorobenzene is through the Williamson

ether synthesis. This well-established Sₙ2 reaction involves the nucleophilic substitution of a

halide by an alkoxide. In this case, the phenoxide of 3-fluorophenol reacts with an ethylating

agent.

Experimental Protocol: Williamson Ether Synthesis
This protocol outlines the synthesis of 1-Ethoxy-3-fluorobenzene from 3-fluorophenol and

iodoethane.

Materials:

3-Fluorophenol

Potassium Carbonate (K₂CO₃), anhydrous

Iodoethane (CH₃CH₂I)

Acetone, anhydrous

Hydrochloric Acid (HCl), 1 M solution

Ethyl acetate

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)
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Deionized water

Equipment:

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, combine 3-fluorophenol (1.0 eq) and anhydrous potassium carbonate (2.5 eq).

Solvent Addition: Add anhydrous acetone to the flask to create a stirrable suspension.

Addition of Ethylating Agent: Add iodoethane (1.5 eq) to the mixture.

Reaction: Heat the reaction mixture to reflux (approximately 56°C for acetone) and maintain

stirring for 12-24 hours. The progress of the reaction should be monitored by Thin Layer

Chromatography (TLC).

Work-up - Solvent Removal: After the reaction is complete, allow the mixture to cool to room

temperature. Remove the acetone using a rotary evaporator.

Work-up - Extraction: To the resulting residue, add deionized water. Extract the aqueous

mixture with ethyl acetate (3 x volume of the aqueous layer).
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Work-up - Washing: Combine the organic layers and wash sequentially with 1 M HCl,

deionized water, and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure

using a rotary evaporator to yield the crude product.

Purification: The crude 1-Ethoxy-3-fluorobenzene can be purified by vacuum distillation to

yield a colorless liquid.

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the Williamson ether synthesis of 1-Ethoxy-3-
fluorobenzene.
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Figure 1: Williamson Ether Synthesis Workflow
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Caption: Williamson Ether Synthesis Workflow for 1-Ethoxy-3-fluorobenzene.
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Safety and Handling
A comprehensive GHS classification for 1-Ethoxy-3-fluorobenzene is not readily available.

However, based on the safety data for similar aromatic ethers and fluorinated compounds, the

following precautions are recommended. It should be handled by trained professionals in a

well-ventilated area.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.

Handling: Avoid breathing vapors or mist. Avoid contact with skin and eyes.

Storage: Store in a tightly closed container in a dry and well-ventilated place. Keep away

from heat and sources of ignition.

Applications in Research and Development
1-Ethoxy-3-fluorobenzene is a versatile intermediate with significant applications in several

areas of chemical research and development:

Pharmaceutical Development: It serves as a crucial building block for the synthesis of

complex pharmaceutical compounds, particularly those targeting neurological disorders. The

incorporation of fluorine can enhance the metabolic stability and bioavailability of drug

candidates.[1]

Agrochemicals: This compound is utilized in the creation of advanced pesticides and

herbicides, where the fluoro- and ethoxy- groups can contribute to the molecule's efficacy

and environmental profile.[1]

Material Science: It is used in the formulation of specialty polymers and coatings. The

presence of the fluorobenzene moiety can enhance properties such as chemical resistance

and thermal stability.[1]

As a key intermediate, 1-Ethoxy-3-fluorobenzene enables the development of novel

fluorinated compounds, which are of increasing importance in medicinal chemistry.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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